Cas no 1806236-96-3 (4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806236-96-3
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4815466
• Update Time: 2025-06-30

4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7BrF3NO2/c1-4-3-13-7(14)6(5(4)2-9)15-8(10,11)12/h3H,2H2,1H3,(H,13,14)
• InChI Key： SRBDCCULWNVSEY-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(NC=C1C)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Additional information on 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806236-96-3)

4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine, with the CAS number 1806236-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, a hydroxyl group, a methyl substituent, and a trifluoromethoxy group, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 4-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This property allows chemists to introduce a wide range of substituents, enabling the construction of complex molecular architectures. The hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. Additionally, the methyl group at the 5-position and the trifluoromethoxy group at the 3-position contribute to the overall electronic and steric properties of the molecule, further modulating its reactivity and biological activity.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine make it an attractive scaffold for drug discovery efforts. Specifically, the combination of electron-withdrawing and electron-donating groups can fine-tune the pharmacokinetic properties of derived compounds, such as their binding affinity to target proteins and metabolic stability.

One of the most compelling aspects of this compound is its utility in constructing novel pharmacophores. Researchers have leveraged its reactive bromomethyl group to introduce diverse functional units, leading to the development of new therapeutic agents. For instance, recent studies have demonstrated its use in generating kinase inhibitors, which are critical in cancer therapy. The ability to modify the pyridine core while maintaining key pharmacological properties has made this compound a valuable tool in medicinal chemistry.

The influence of fluorine atoms on biological activity is another area where 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine shines. The presence of a trifluoromethoxy group can enhance metabolic stability and binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature has been exploited in designing drugs that exhibit improved bioavailability and prolonged half-life. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby fine-tuning drug efficacy.

Recent advancements in synthetic methodologies have also highlighted the importance of this compound in drug development pipelines. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed reactions, have been employed to introduce various substituents at strategic positions within the pyridine ring. These reactions offer high selectivity and yield, making them ideal for large-scale synthesis. Additionally, modern computational techniques have been used to predict and optimize the reactivity of derived compounds, further accelerating drug discovery efforts.

The pharmaceutical industry has taken notice of these advantages, leading to increased investment in pyridine-based drug candidates. Several companies are currently exploring derivatives of 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine for various therapeutic indications. Early clinical trials have shown promising results for certain derivatives in treating inflammatory diseases and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for future therapeutics.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. Pyridine derivatives are well-known for their role as intermediates in synthesizing pesticides and herbicides. The structural diversity offered by compounds like 4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine allows researchers to develop novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps often include halogenation reactions to introduce the bromomethyl group, functional group interconversions to position hydroxyl and methyl groups appropriately, and electrophilic aromatic substitution reactions to incorporate the trifluoromethoxy group. Advances in green chemistry principles have also led to more sustainable synthetic routes that minimize waste generation and hazardous solvent use.

In conclusion,4-(Bromomethyl)-2-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806236-96-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent scaffold for developing bioactive molecules with tailored properties. As research continues to uncover new applications for this compound，its importance is likely to grow，driving innovation across multiple industries.